Cas no 100557-06-0 (Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]-)

• Product Name: Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]-
• CAS No: 100557-06-0
• MF: C₁₇H₃₀N₆O
• MW: 334.459702968597
• CID: 184996
• PubChem ID: 127644
• Update Time: 2025-04-19

Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]-
• 2-[(4-diethylamino-1,5,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraen-2 -yl)-hexyl-amino]ethanol
• 2-[[5-(diethylamino)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-hexylamino]ethanol
• 2-{[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl](hexyl)amino}ethanol
• AR 12456
• 2-[[5-(Diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]ethanol
• DTXSID60143386
• 2-((5-(Diethylamino)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)(hexyl)amino)ethanol
• AKOS030596644
• 100557-06-0
• AR-12-456
• SCHEMBL1150776
• Ethanol, 2-((5-(diethylamino)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)hexylamino)-
• PD159894
• AR12456

• Inchi： 1S/C17H30N6O/c1-4-7-8-9-10-22(11-12-24)16-13-15(21(5-2)6-3)20-17-18-14-19-23(16)17/h13-14,24H,4-12H2,1-3H3
• InChI Key： NWCVGIMEZSWINX-UHFFFAOYSA-N
• SMILES： OCCN(C1=CC(=NC2=NC=NN12)N(CC)CC)CCCCCC

Computed Properties

• Exact Mass: 334.2484
• Monoisotopic Mass: 334.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 69.79